3-Methylideneoct-6-en-2-one
Description
3-Methylideneoct-6-en-2-one is a linear α,β-unsaturated ketone (enone) characterized by a methylidene group (CH₂=) at position 3, a carbonyl group at position 2, and a double bond at position 6 (oct-6-en). Its IUPAC name suggests the following structure: O=C–CH₂–C(=CH₂)–CH₂–CH₂–CH₂–CH=CH–CH₃ (assuming E or Z stereochemistry at C6–C7). While specific data for this compound (e.g., CAS number, molecular weight) are unavailable in the provided evidence, its structural analogs (see below) offer insights into its likely properties. Enones like this are critical in organic synthesis due to their reactivity in conjugate additions and cycloadditions .
Properties
CAS No. |
109669-37-6 |
|---|---|
Molecular Formula |
C9H14O |
Molecular Weight |
138.21 |
IUPAC Name |
3-methylideneoct-6-en-2-one |
InChI |
InChI=1S/C9H14O/c1-4-5-6-7-8(2)9(3)10/h4-5H,2,6-7H2,1,3H3 |
InChI Key |
BCBFONZFAXGTQK-UHFFFAOYSA-N |
SMILES |
CC=CCCC(=C)C(=O)C |
Synonyms |
6-Octen-2-one, 3-methylene-, (Z)- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analog 1: (3E)-6,10-Dimethyl-3-undecen-2-one (CAS 72962-76-6)
Key Features :
- Molecular Formula : C₁₃H₂₄O
- Molecular Weight : 196.33 g/mol
- Structure: Linear enone with a trans (E) double bond at C3–C4 and methyl branches at C6 and C10 .
Comparison :
- Chain Length : Longer carbon chain (11 vs. 8 carbons) increases lipophilicity and boiling point.
- Applications : Likely used in fragrance synthesis due to branched terpene-like structure.
Structural Analog 2: 3-Methyl-6-(6-methylhept-5-en-2-yl)cyclohex-2-enone (CAS 66964-98-5)
Key Features :
- Molecular Formula : C₁₅H₂₄O
- Molecular Weight : 220.35 g/mol
- Structure: Cyclohexenone core with an isoprenoid substituent at C6 .
Comparison :
- Cyclic vs. Linear: The cyclohexenone ring introduces rigidity and ring strain, favoring reactions like Michael additions.
- Reactivity: Conjugation within the ring stabilizes the enone system, reducing electrophilicity compared to linear analogs.
- Applications: Found in natural product synthesis (e.g., terpenoid derivatives).
Structural Analog 3: 6-Methyl-3-(propan-2-ylidene)-7-oxabicyclo[4.1.0]heptan-2-one (CAS 5945-46-0)
Key Features :
Comparison :
- Complexity : The oxabicyclo framework limits flexibility and alters electronic properties.
- Reactivity: Epoxy groups may participate in ring-opening reactions, diverging from typical enone behavior.
Data Table: Comparative Analysis
*Estimated properties for 3-Methylideneoct-6-en-2-one.
Research Findings and Reactivity Insights
- Electronic Effects : The methylidene group in 3-Methylideneoct-6-en-2-one likely enhances conjugation, increasing electrophilicity at C2 compared to branched analogs .
- Stereochemical Influence : The E/Z configuration at C6–C7 (if present) would affect intermolecular interactions and solubility.
- Stability: Linear enones are prone to polymerization under heat or light, whereas cyclic analogs (e.g., cyclohexenones) exhibit greater stability .
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